Cas no 2228286-97-1 (1-{3-(trifluoromethyl)sulfanylphenyl}ethane-1,2-diol)

• Product Name: 1-{3-(trifluoromethyl)sulfanylphenyl}ethane-1,2-diol
• CAS No: 2228286-97-1
• MF: C₉H₉F₃O₂S
• MW: 238.226772069931
• CID: 5891496
• PubChem ID: 165883213
• Update Time: 2025-07-24

1-{3-(trifluoromethyl)sulfanylphenyl}ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-{3-(trifluoromethyl)sulfanylphenyl}ethane-1,2-diol
• EN300-1962431
• 1-{3-[(trifluoromethyl)sulfanyl]phenyl}ethane-1,2-diol
• 2228286-97-1

• Inchi： 1S/C9H9F3O2S/c10-9(11,12)15-7-3-1-2-6(4-7)8(14)5-13/h1-4,8,13-14H,5H2
• InChI Key： XUWGPAYOELDKCR-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=CC(=C1)C(CO)O

Computed Properties

• Exact Mass: 238.02753519g/mol
• Monoisotopic Mass: 238.02753519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 65.8Ų

Additional information on 1-{3-(trifluoromethyl)sulfanylphenyl}ethane-1,2-diol

Introduction to 1-{3-(trifluoromethyl)sulfanylphenyl}ethane-1,2-diol (CAS No. 2228286-97-1)

1-{3-(trifluoromethyl)sulfanylphenyl}ethane-1,2-diol (CAS No. 2228286-97-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and sulfanyl functionalities, exhibits a range of potential therapeutic applications. This introduction aims to provide a comprehensive overview of the chemical structure, synthesis methods, biological activities, and recent research developments associated with this compound.

The chemical structure of 1-{3-(trifluoromethyl)sulfanylphenyl}ethane-1,2-diol is defined by its central ethane-1,2-diol moiety, which is substituted with a 3-(trifluoromethyl)sulfanylphenyl group. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, influencing its reactivity and biological activity. The sulfanyl group further enhances the compound's ability to interact with biological targets, making it a promising candidate for drug development.

Synthesis of 1-{3-(trifluoromethyl)sulfanylphenyl}ethane-1,2-diol has been achieved through various methodologies. One common approach involves the reaction of 3-(trifluoromethyl)thiophenol with an appropriate epoxide precursor. The choice of solvent and reaction conditions plays a crucial role in optimizing the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes, reducing the use of hazardous reagents and minimizing waste generation.

The biological activities of 1-{3-(trifluoromethyl)sulfanylphenyl}ethane-1,2-diol have been extensively studied in both in vitro and in vivo models. Preliminary studies have shown that this compound exhibits potent antioxidant properties, which may contribute to its potential therapeutic effects. Additionally, it has demonstrated significant anti-inflammatory activity, making it a candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

In the context of cancer research, 1-{3-(trifluoromethyl)sulfanylphenyl}ethane-1,2-diol has shown promise as an anticancer agent. Studies have reported its ability to induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and survival. These findings suggest that this compound could be further developed as a novel anticancer therapeutic.

Beyond its direct therapeutic applications, 1-{3-(trifluoromethyl)sulfanylphenyl}ethane-1,2-diol has also been explored for its potential as a lead compound in drug discovery programs. Its unique structural features make it an attractive starting point for the design and synthesis of more potent and selective analogs. Ongoing research is focused on optimizing the pharmacokinetic properties of these derivatives to enhance their bioavailability and reduce potential side effects.

In conclusion, 1-{3-(trifluoromethyl)sulfanylphenyl}ethane-1,2-diol (CAS No. 2228286-97-1) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure provides a foundation for further exploration in medicinal chemistry and pharmaceutical research. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the field.